Cas no 1781434-81-8 (1-difluoro(phenyl)methylcyclopentan-1-amine)

• Product Name: 1-difluoro(phenyl)methylcyclopentan-1-amine
• CAS No: 1781434-81-8
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 5803595
• PubChem ID: 105464924
• Update Time: 2025-07-18

1-difluoro(phenyl)methylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-difluoro(phenyl)methylcyclopentan-1-amine
• 1781434-81-8
• 1-[difluoro(phenyl)methyl]cyclopentan-1-amine
• EN300-1861581

• Inchi： 1S/C12H15F2N/c13-12(14,10-6-2-1-3-7-10)11(15)8-4-5-9-11/h1-3,6-7H,4-5,8-9,15H2
• InChI Key： ONMHYKKSAPSXKI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C1(CCCC1)N)F

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-difluoro(phenyl)methylcyclopentan-1-amine

Comprehensive Overview of 1-Difluoro(phenyl)methylcyclopentan-1-amine (CAS No. 1781434-81-8): Properties, Applications, and Industry Insights

The compound 1-difluoro(phenyl)methylcyclopentan-1-amine (CAS No. 1781434-81-8) is a fluorinated amine derivative with a unique structural framework, combining a cyclopentane ring with a difluoromethylphenyl substituent. This molecular architecture endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, key traits for drug-like molecules. Researchers are increasingly exploring its potential as a bioisostere for carbonyl or hydroxyl groups, aligning with the growing demand for fluorine-containing building blocks in medicinal chemistry.

In recent years, the surge in AI-driven drug discovery has spotlighted compounds like 1-difluoro(phenyl)methylcyclopentan-1-amine. Its structural versatility allows for integration into high-throughput screening libraries, addressing queries such as "fluorinated amines in CNS drug development" or "cyclopentane derivatives for kinase inhibition." The compound’s logP and hydrogen-bonding capacity are frequently analyzed in computational models, reflecting industry trends toward fragment-based drug design.

From a synthetic perspective, 1781434-81-8 is synthesized via nucleophilic substitution or catalytic fluorination, methods gaining traction due to their atom-economy and compatibility with green chemistry principles. Environmental concerns have driven searches for "sustainable fluorination techniques," positioning this compound as a case study for electrochemical fluorination advancements. Its stability under physiological pH also makes it a candidate for prodrug strategies, a hot topic in targeted drug delivery forums.

Market analysts note rising patent filings involving difluoromethylated amines, particularly in antiviral and anti-inflammatory applications. This aligns with Google Trends data showing spikes in searches like "fluorine in drug resistance" and "small-molecule modulators for immuno-oncology." The compound’s chiral center further invites exploration of enantioselective synthesis, a niche yet rapidly growing segment in asymmetric catalysis research.

Regulatory-wise, 1-difluoro(phenyl)methylcyclopentan-1-amine complies with major pharmacopeia standards, though its toxicological profile remains under study. FAQs like "fluorine safety in APIs" underscore the need for rigorous ADME studies, which are now streamlined via machine learning prediction tools. Its crystalline form (a common query in "polymorphism screening") is characterized by XRD, ensuring reproducibility—a critical factor for GMP manufacturing.

In conclusion, CAS 1781434-81-8 exemplifies the intersection of fluorine chemistry and modern drug development. Its adaptability to cryo-EM structural analysis and click chemistry workflows ensures relevance in academia and industry. As demand grows for next-generation therapeutic scaffolds, this compound’s role in addressing challenges like blood-brain barrier penetration or selective enzyme inhibition will likely expand, solidifying its position in the fine chemicals landscape.